4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid

• Molecular Formula: C8H7F3N2O2
• Molecular Weight: 220.15 g/mol
• IUPAC Name: 4-methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C8H7F3N2O2/c1-4-5(7(14)15)3-12-6(13-4)2-8(9,10)11/h3H,2H2,1H3,(H,14,15)
• InChI Key: UQMKZNCCDIZQNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)O)CC(F)(F)F

Description

4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid is a fluorinated pyrimidine derivative designed for advanced pharmaceutical research and development. This compound serves as a critical synthetic intermediate in the discovery of new chemical entities, particularly due to the strategic incorporation of the 2,2,2-trifluoroethyl group. The trifluoromethyl (TFM, -CF 3 ) group is a key pharmacophore in modern medicinal chemistry, known to significantly influence a compound's properties by enhancing its metabolic stability, membrane permeability, and overall lipophilicity . These modifications are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates . Pyrimidine-based scaffolds are extensively investigated for their diverse biological activities. This specific carboxylic acid is a valuable building block for constructing more complex molecules, with its structure making it well-suited for developing potential inhibitors and other therapeutic agents . Researchers utilize this compound in the synthesis of novel small molecules, exploring its application in creating candidates for various disease targets . The presence of both the carboxylic acid functionality and the nitrogen-rich heterocyclic core allows for versatile chemical modifications, facilitating its role in structure-activity relationship (SAR) studies . This product is intended for research and development use only by technically qualified individuals. It is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 2-chloro-4-methylpyrimidine with 2,2,2-trifluoroethylamine followed by hydrolysis can yield the desired compound . The reaction typically requires a base such as sodium hydroxide and is conducted under reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques such as crystallization and chromatography are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: The trifluoroethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) and various alkyl halides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrimidine oxides, while reduction can produce alcohols or aldehydes.

Scientific Research Applications

4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets. The trifluoroethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. Once inside the cell, it can interact with enzymes and receptors, modulating various biochemical pathways. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below compares substituents, molecular formulas, and key properties of structurally related pyrimidine-5-carboxylic acid derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Activities	Reference
4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid	2: CF₃CH₂, 4: CH₃	C₉H₉F₃N₂O₂	High lipophilicity, metabolic stability
4-Amino-2-trifluoromethyl-pyrimidine-5-carboxylic acid	2: CF₃, 4: NH₂	C₆H₄F₃N₃O₂	Potential enzyme inhibition
4-Ethyl-2-methylpyrimidine-5-carboxylic acid	2: CH₃, 4: C₂H₅	C₈H₁₀N₂O₂	Improved aqueous solubility
4-Methoxy-2-(methylthio)pyrimidine-5-carboxylic acid	2: SCH₃, 4: OCH₃	C₇H₈N₂O₃S	Electron-withdrawing effects
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2: Cl, 4: CH₃, 6: CH₃	C₇H₇ClN₂O₂	Reactivity in cross-coupling
5-Amino-2-(methylthio)pyrimidine-4-carboxylic acid	4: NH₂, 2: SCH₃	C₆H₇N₃O₂S	Antimicrobial activity

Key Observations :

• Trifluoroethyl vs.
• Methyl vs. Ethyl : Ethyl substituents (e.g., in 4-ethyl-2-methyl derivatives) improve solubility but reduce metabolic stability compared to methyl groups .
• Electron-Withdrawing Groups : Methoxy (OCH₃) and methylthio (SCH₃) groups alter electronic properties, influencing reactivity in nucleophilic substitution or enzyme binding .

Key Observations :

• The trifluoroethyl group can be introduced via iodonium reagents (e.g., phenyl(2,2,2-trifluoroethyl)iodonium triflate), enabling mild reaction conditions .
• Hydrolysis of ethyl esters (e.g., ethyl 4-methyl-2-phenylpyrimidine-5-carboxylate) under basic conditions is a common strategy to obtain carboxylic acids .

Biological Activity

4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid (CAS No. 1250768-74-1) is a pyrimidine derivative that has garnered attention in pharmaceutical research due to its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_8$H$_7$F$_3$N$_2$O$_2$
• Molecular Weight : 220.15 g/mol
• Structure : The compound features a pyrimidine ring substituted with a methyl group and a trifluoroethyl group, which may influence its biological activity and pharmacokinetic properties.

Biological Activity Overview

Research has indicated that compounds similar to 4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The following sections detail these activities.

Anticancer Activity

Recent studies have highlighted the potential of pyrimidine derivatives in cancer therapy. For instance:

• Inhibitory Effects : Compounds with similar structures have shown significant inhibitory effects on cancer cell proliferation. A study demonstrated that pyrimidine derivatives could inhibit cell growth in various cancer cell lines with IC$_{50}$ values ranging from 0.87 to 12.91 μM in MCF-7 and MDA-MB-231 cells .
• Mechanism of Action : The mechanism often involves the inhibition of key signaling pathways such as EGFR phosphorylation and matrix metalloproteinases (MMPs), which are crucial for tumor invasion and metastasis .

Anti-inflammatory Activity

Pyrimidine derivatives have also been investigated for their anti-inflammatory properties:

• Cytokine Inhibition : Certain compounds have been shown to inhibit the production of pro-inflammatory cytokines, which can contribute to chronic inflammation and related diseases .
• In Vivo Studies : In animal models, these compounds exhibited reduced inflammation markers and improved symptoms in models of arthritis and other inflammatory conditions .

Case Studies

• Case Study on Anticancer Efficacy :
  • A derivative similar to 4-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid was tested against triple-negative breast cancer (TNBC). It demonstrated a potent inhibitory effect on tumor growth and metastasis in mouse models, outperforming traditional chemotherapeutics like 5-Fluorouracil .
• Anti-inflammatory Model :
  • In a rat model of adjuvant arthritis, compounds with similar structures showed significant analgesic effects with minimal gastrointestinal toxicity compared to standard NSAIDs . This highlights the potential for developing safer anti-inflammatory agents from this chemical class.

Pharmacokinetics and Safety Profile

The pharmacokinetic profile of pyrimidine derivatives is crucial for their therapeutic application:

• Absorption and Metabolism : Studies suggest high gastrointestinal absorption rates and favorable metabolic stability for compounds in this category .
• Toxicity Assessment : Preliminary toxicity assessments indicate that these compounds exhibit low acute toxicity in animal models when administered at high doses (up to 2000 mg/kg) .